tert-Butyl (1-((4-fluorophenyl)sulfonyl)piperidin-4-yl)carbamate

• IUPAC Name: tert-butyl N-[1-(4-fluorophenyl)sulfonylpiperidin-4-yl]carbamate
• InChI: InChI=1S/C16H23FN2O4S/c1-16(2,3)23-15(20)18-13-8-10-19(11-9-13)24(21,22)14-6-4-12(17)5-7-14/h4-7,13H,8-11H2,1-3H3,(H,18,20)
• InChI Key: UZOATAZHUDPAJI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C16H23FN2O4S
• Molecular Weight: 358.4 g/mol

Description

“tert-Butyl (1-((4-fluorophenyl)sulfonyl)piperidin-4-yl)carbamate” is a chemical compound with the CAS Number: 1027785-44-9. Its molecular weight is 358.43 and its IUPAC name is tert-butyl 1- [ (4-fluorophenyl)sulfonyl]-4-piperidinylcarbamate. It is stored at refrigerated temperatures.

Synthesis Analysis

The synthesis of similar compounds involves the use of dichloromethane, 4-Fluorobenzoic acid, 2- (7-Azobenzotriazole) -N, N, N ‘, N’-tetramethyluronium hexafluorophosphate, and N, N-diisopropylethylamine. The reaction is carried out at 25 ° C for 3 hours.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H23FN2O4S/c1-16 (2,3)23-15 (20)18-13-8-10-19 (11-9-13)24 (21,22)14-6-4-12 (17)5-7-14/h4-7,13H,8-11H2,1-3H3, (H,18,20).

Physical And Chemical Properties Analysis

This compound has a molecular weight of 358.43. It is stored at refrigerated temperatures.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of tert-butyl piperidin-4-ylcarbamate (200 mg, 1 mmol) in tetrahydrofuran (5 mL) were added 4-fluorobenzenesulfonyl chloride (195 mg, 1 mmol), triethylamine (0.2 mL) and the mixture was stirred at RT. After 2 h, the volatiles were removed in vacuo and the water was added to the residue. The solid formed was filtered, washed successively with water, 1N HCl, and water to afford tert-butyl 1-(4-fluorophenylsulfonyl)piperidin-4-ylcarbamate (350 mg, 98%) as a solid. LC/MS; (M+H)+=359.